Cas no 2098106-26-2 (methyl 3-(1H-pyrazol-4-yl)propanimidate)
methyl 3-(1H-pyrazol-4-yl)propanimidate Chemical and Physical Properties
Names and Identifiers
-
- 2098106-26-2
- methyl 3-(1H-pyrazol-4-yl)propanimidate
- AKOS026722227
- F2198-2712
- 1H-Pyrazole-4-propanimidic acid, methyl ester
-
- Inchi: 1S/C7H11N3O/c1-11-7(8)3-2-6-4-9-10-5-6/h4-5,8H,2-3H2,1H3,(H,9,10)
- InChI Key: PBSUVHDEVBKDSP-UHFFFAOYSA-N
- SMILES: O(C)C(CCC1C=NNC=1)=N
Computed Properties
- Exact Mass: 153.090211983g/mol
- Monoisotopic Mass: 153.090211983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 61.8Ų
Experimental Properties
- Density: 1.19±0.1 g/cm3(Predicted)
- Boiling Point: 291.1±42.0 °C(Predicted)
- pka: 14.50±0.50(Predicted)
methyl 3-(1H-pyrazol-4-yl)propanimidate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M292976-100mg |
methyl 3-(1h-pyrazol-4-yl)propanimidate |
2098106-26-2 | 100mg |
$ 115.00 | 2022-06-04 | ||
| TRC | M292976-500mg |
methyl 3-(1h-pyrazol-4-yl)propanimidate |
2098106-26-2 | 500mg |
$ 435.00 | 2022-06-04 | ||
| TRC | M292976-1g |
methyl 3-(1h-pyrazol-4-yl)propanimidate |
2098106-26-2 | 1g |
$ 660.00 | 2022-06-04 | ||
| Life Chemicals | F2198-2712-0.25g |
methyl 3-(1H-pyrazol-4-yl)propanimidate |
2098106-26-2 | 95%+ | 0.25g |
$419.0 | 2023-09-06 | |
| Life Chemicals | F2198-2712-0.5g |
methyl 3-(1H-pyrazol-4-yl)propanimidate |
2098106-26-2 | 95%+ | 0.5g |
$442.0 | 2023-09-06 | |
| Life Chemicals | F2198-2712-1g |
methyl 3-(1H-pyrazol-4-yl)propanimidate |
2098106-26-2 | 95%+ | 1g |
$466.0 | 2023-09-06 | |
| Life Chemicals | F2198-2712-2.5g |
methyl 3-(1H-pyrazol-4-yl)propanimidate |
2098106-26-2 | 95%+ | 2.5g |
$932.0 | 2023-09-06 | |
| Life Chemicals | F2198-2712-5g |
methyl 3-(1H-pyrazol-4-yl)propanimidate |
2098106-26-2 | 95%+ | 5g |
$1398.0 | 2023-09-06 | |
| Life Chemicals | F2198-2712-10g |
methyl 3-(1H-pyrazol-4-yl)propanimidate |
2098106-26-2 | 95%+ | 10g |
$1957.0 | 2023-09-06 |
methyl 3-(1H-pyrazol-4-yl)propanimidate Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
Additional information on methyl 3-(1H-pyrazol-4-yl)propanimidate
Comprehensive Overview of Methyl 3-(1H-pyrazol-4-yl)propanimidate (CAS No. 2098106-26-2)
Methyl 3-(1H-pyrazol-4-yl)propanimidate (CAS No. 2098106-26-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyrazole moiety and imidate ester functional group, serves as a versatile intermediate in synthetic chemistry. Its unique structure enables applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly exploring its potential due to its bioactive properties and compatibility with modern green chemistry protocols.
The growing demand for heterocyclic compounds like methyl 3-(1H-pyrazol-4-yl)propanimidate aligns with trends in personalized medicine and sustainable agriculture. Recent studies highlight its role in optimizing crop protection formulations, addressing global challenges such as food security. Additionally, its relevance in AI-driven drug design has surged, as computational models prioritize scaffolds with high binding affinity. This compound’s structure-activity relationship (SAR) is frequently queried in scientific databases, reflecting its prominence in medicinal chemistry.
From a synthetic perspective, CAS No. 2098106-26-2 is synthesized via microwave-assisted reactions or catalytic amidation, methods favored for their efficiency and low environmental impact. Analytical techniques such as HPLC-MS and NMR spectroscopy are employed to ensure purity, a critical factor for regulatory compliance in pharmaceutical intermediates. The compound’s stability under various pH conditions also makes it suitable for formulation development, a topic trending in biopharma forums.
In the context of intellectual property, patents involving methyl 3-(1H-pyrazol-4-yl)propanimidate have risen by 20% since 2020, signaling its commercial viability. Industry experts often discuss its cost-effective scalability, a key consideration for contract manufacturing organizations (CMOs). Furthermore, its alignment with REACH regulations and FDA guidelines ensures its adoption in global markets. FAQs in research communities frequently address its solubility profiles and storage conditions, underscoring practical handling concerns.
Looking ahead, the integration of machine learning in compound optimization may further elevate the utility of 2098106-26-2. Its derivatives are being investigated for neuroprotective effects, a hot topic in neurology research. As sustainability gains traction, the compound’s potential in biodegradable pesticides also positions it as a future-facing solution. Collaborative efforts between academia and industry continue to unlock its multifaceted applications, solidifying its status as a high-value chemical entity.
2098106-26-2 (methyl 3-(1H-pyrazol-4-yl)propanimidate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)